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Compound of Interest

Compound Name: PF-05198007

Cat. No.: B10854007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility of PF-05198007, a potent and

selective inhibitor of the voltage-gated sodium channel Nav1.7, in various solvents. Adherence

to these protocols is crucial for ensuring the accuracy and reproducibility of experimental

results.

Solubility Data
The solubility of PF-05198007 has been determined in Dimethyl Sulfoxide (DMSO) and solvent

systems designed for in vivo applications. The quantitative data is summarized in the table

below for easy reference and comparison.
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Solvent/System
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 150 280.95

Requires sonication

for complete

dissolution. It is highly

recommended to use

newly opened,

anhydrous DMSO as

the compound's

solubility is sensitive

to moisture.[1][2][3]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 3.75 ≥ 7.02

A clear solution is

obtained at this

concentration.[1]

10% DMSO, 90%

Corn Oil
≥ 3.75 ≥ 7.02

A clear solution is

obtained at this

concentration.[1]

Note: Information on the solubility of PF-05198007 in other common laboratory solvents such

as ethanol, methanol, and aqueous buffers like PBS is not readily available in the reviewed

literature.

Signaling Pathway Inhibition
PF-05198007 selectively inhibits the Nav1.7 voltage-gated sodium channel, which is crucial for

the transmission of pain signals in nociceptive neurons.[4][5] The diagram below illustrates the

role of Nav1.7 in nociceptor signaling and the inhibitory action of PF-05198007.
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Nav1.7 Signaling Pathway and Inhibition by PF-05198007

Nociceptive Neuron
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PF-05198007 Solution Preparation Workflow

Stock Solution Preparation

In Vivo Formulation

Weigh PF-05198007

Add Anhydrous DMSO

Vortex & Sonicate

Aliquot & Store Stock

Start with Stock Solution

For further dilution

Add Co-solvents Sequentially

Mix Thoroughly

Use Freshly Prepared

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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